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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785

An In-depth Technical Guide to 2,7-
Dimethylphenazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,7-Dimethylphenazine is a heterocyclic aromatic compound belonging to the phenazine
family. Phenazine derivatives are of significant interest to the scientific community, particularly
in the field of drug development, due to their diverse biological activities. This technical guide
provides a comprehensive overview of the chemical structure, properties, and available data for
2,7-Dimethylphenazine. It is intended to serve as a foundational resource for researchers
engaged in the study and application of this and related compounds. Due to the limited
availability of specific experimental data for 2,7-Dimethylphenazine in publicly accessible
literature, this guide also highlights areas where further research is required.

Chemical Structure and Identification

2,7-Dimethylphenazine is a tricyclic system consisting of a pyrazine ring fused to two benzene
rings, with methyl groups substituted at the 2 and 7 positions.

Chemical Structure:

IUPAC Name: 2,7-dimethylphenazine[1]
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CAS Number: 3236-92-8[1]

Molecular Formula: Ci1aH12N2[1]

Canonical SMILES: CC1=CC2=C(C=C1)N=C3C=C(C=CC3=N2)C[1]
InChl Key: YLIWIUXNOHWCTK-UHFFFAOYSA-N[1]

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 2,7-Dimethylphenazine are
not readily available in the reviewed literature. The following table summarizes computed data
obtained from publicly available databases. It is crucial to note that these are predicted values
and should be confirmed by experimental analysis.

Property Value Source
Molecular Weight 208.26 g/mol PubChem[1]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

XLogP3 34 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor
2 PubChem[1]
Count

Note: The lack of experimental data on fundamental properties such as melting point, boiling
point, and solubility in various solvents presents a significant knowledge gap. Researchers
working with this compound will need to perform these characterizations.

Synthesis

A definitive, detailed experimental protocol for the synthesis of 2,7-Dimethylphenazine is not
explicitly described in the surveyed literature. However, a general and plausible synthetic route
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can be inferred from the well-established methods for phenazine synthesis. The most common
approach involves the condensation of a substituted o-phenylenediamine with a substituted
catechol or o-benzoquinone.

A logical synthetic pathway for 2,7-Dimethylphenazine would be the reaction of 4-methyl-1,2-
phenylenediamine with itself under oxidative conditions, or with a corresponding oxidized
derivative.

Logical Synthesis Workflow

Cell

1 I
2,7-Dimethylphenazine ! Cell Membrane i
1

Reactive Oxygen Species (ROS) Generation

Oxidative Stress Response DNA Intercalation

Apoptosis Pathway

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15491785?utm_src=pdf-body
https://www.benchchem.com/product/b15491785?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15491785?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://www.benchchem.com/product/b15491785#2-7-dimethylphenazine-chemical-structure-and-properties
https://www.benchchem.com/product/b15491785#2-7-dimethylphenazine-chemical-structure-and-properties
https://www.benchchem.com/product/b15491785#2-7-dimethylphenazine-chemical-structure-and-properties
https://www.benchchem.com/product/b15491785#2-7-dimethylphenazine-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15491785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

